Cas no 306730-29-0 (2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol)

• Product Name: 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol
• CAS No: 306730-29-0
• CID: 4644942
• Update Time: 2025-05-19

2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-BROMO-3-METHYLANILINO)METHYL]-5-METHOXYBENZENOL
• 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol
• Phenol, 2-[[(4-bromo-3-methylphenyl)amino]methyl]-5-methoxy-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol

2-{[(4-Bromo-3-Methylphenyl)Amino]Methyl}-5-Methoxyphenol: A Comprehensive Overview

The compound 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol, identified by the CAS number 306730-29-0, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique combination of functional groups, including a bromine atom, a methyl group, and a methoxy group, which contribute to its diverse chemical properties. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

4-Bromo-3-methylphenyl is a key structural component of this compound, providing both electronic and steric effects that influence its reactivity and selectivity in chemical reactions. The presence of the amino group further enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it a valuable building block in organic synthesis. Researchers have explored its use in the construction of bioactive molecules, particularly in the context of drug discovery.

The 5-methoxyphenol moiety introduces additional complexity to the molecule, with the methoxy group acting as an electron-donating substituent. This feature not only modulates the electronic properties of the aromatic ring but also plays a crucial role in determining the compound's solubility and stability under various conditions. Recent advancements in computational chemistry have enabled precise modeling of these effects, providing deeper insights into the molecule's behavior in different environments.

One of the most promising applications of 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol lies in its potential as an intermediate in the synthesis of advanced pharmaceuticals. Studies have demonstrated its ability to undergo various transformations, including coupling reactions and cyclizations, which are essential steps in drug development. Its versatility has made it a valuable tool for chemists seeking to design molecules with specific biological activities.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of materials science. Researchers have investigated its use as a precursor for constructing functional polymers and nanoparticles. The unique combination of substituents on the aromatic ring allows for fine-tuning of the material's properties, such as conductivity and biocompatibility, making it suitable for applications ranging from electronics to biomedical devices.

Recent breakthroughs in green chemistry have further expanded the utility of 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol. Scientists have developed environmentally friendly synthesis routes that minimize waste and reduce energy consumption. These methods not only enhance the sustainability of chemical production but also pave the way for large-scale manufacturing of this compound.

The structural versatility of this compound has also led to its exploration in catalysis. By incorporating it into catalytic frameworks, researchers have achieved improved reaction efficiencies and selectivities. This has significant implications for industrial processes, where catalyst performance is critical to achieving high yields and reducing costs.

In conclusion, 2-{[(4-bromo-3-methylphenyl)amino]methyl}-5-methoxyphenol (CAS No: 306730-29-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and catalysis. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry.